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Compound of Interest

Compound Name: S-(2-Carboxyethyl)cysteine
CAS No.: 4033-46-9
Cat. No.: B1264454
Get Quote
. J

Executive Summary & Chemical Profile

S-(2-Carboxyethyl)cysteine (S-CEC) is a modified sulfur-containing amino acid derivative.[1]
While often classified as a low-toxicity reagent compared to volatile thiols, its disposal requires
strict adherence to protocols designed to prevent environmental sulfur contamination and
dangerous chemical incompatibilities.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide an operational
framework for researchers handling S-CEC in drug development and metabolic studies.

Physicochemical Snapshot
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Property Data Operational Implication

) Use for waste manifesting and
CAS Number 636-58-8 (L-isomer) ) )
inventory tracking.

CRITICAL: Susceptible to

Chemical Structure Thioether (R-S-R') linkage o
oxidation.[2][3]
i ) ) Risk of dust generation;
Physical State White crystalline powder ) ]
inhalation hazard.[4][5]
. ) High mobility in aqueous spills;
Solubility Soluble in water

Do Not Flush.

) ' Requires incineration with
Combustion Byproducts
scrubbers.

Hazard Assessment & Chemical Incompatibility
The Thioether Risk Factor

The primary safety concern with S-CEC is not acute toxicity, but its chemical reactivity as a
thioether. Unlike simple carboxylic acids, the sulfur atom in S-CEC possesses lone pair
electrons that are highly nucleophilic.

o Incompatibility Alert: Do NOT mix S-CEC waste with strong oxidizing agents (e.g., Nitric Acid,
Peroxides, Permanganates).

e Mechanism: Mixing thioethers with oxidizers drives the formation of sulfoxides and sulfones.
This reaction is exothermic and can lead to rapid pressurization of waste containers or
unexpected boiling [1].

Environmental Impact

S-CEC contributes to Chemical Oxygen Demand (COD) and introduces organic sulfur into
wastewater streams.
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e Regulatory Constraint: Under the Clean Water Act (US) and EU Water Framework Directive,
organic sulfur compounds should not be discharged into municipal sewage systems as they
can disrupt biological treatment plants and contribute to sulfidic odors/corrosion [2].

Disposal Decision Logic

The following protocol ensures compliance with RCRA (US) and CLP (EU) standards. The core
directive is segregation.

Diagram 1: Disposal Decision Tree

Caption: Logical flow for categorizing and disposing of S-CEC waste based on physical state
and concentration.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
S-(2-Carboxyethyl)cysteine

Determine Physical State

Dry Solid Solution

Solid Waste Liquid Waste
(Powder/Crystals) (Aqueous/Solvent)

'

Check Solvent Composition

Segregate into

. . . Water Based Solvent Based
Solid Organic Waste Container v

Aqueous Solution Organic Solvent Solution

Do NOT Flush

Labeling:
‘Non-Regulated Organic Waste'
Add Constituent: 'Sulfur-Containing’

Final Disposal:
High-Temp Incineration
(w/ Scrubber for SOX)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1264454/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-s-2-carboxyethyl-cysteine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Detailed Protocol
Stream A: Solid Waste (Pure Compound)

e Containment: Collect solid S-CEC in a dedicated wide-mouth HDPE or glass jar.

e Labeling: Label as "Non-Hazardous Chemical Waste" (unless mixed with other hazards).
Explicitly note "Contains Organic Sulfur" to alert the disposal facility.

» Disposal: Ship for High-Temperature Incineration. The facility must be equipped with a
scrubber to neutralize Sulfur Oxides (

) generated during combustion [3].

Stream B: Liquid Waste (Mother Liquors/Solutions)

e Segregation:

o Aqueous: Collect in "Aqueous Organic Waste" carboys. Adjust pH to neutral (pH 6-8) if
necessary to prevent acid-catalyzed hydrolysis or gas evolution.

o Solvent: Collect in "Halogenated" or "Non-Halogenated" solvent waste streams depending
on the co-solvent.

» Prohibition: Never pour aqueous S-CEC solutions down the sink.

o Disposal: Incineration (Fuel Blending) is preferred over biological treatment due to the sulfur
content.

Emergency Response: Spill Procedures

In the event of a spill, speed and dust control are paramount. S-CEC is an irritant (H315, H319,
H335) [4].

Diagram 2: Spill Response Workflow

Caption: Step-by-step operational response for S-CEC spills in a laboratory setting.
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Specific Cleanup Steps[4][7][8][9]

e Dust Control: If the spill is solid powder, do not dry sweep. Cover with a damp paper towel or
use a HEPA-filtered vacuum to prevent inhalation of dust.

o Decontamination: After removing the bulk material, wash the surface with a mild detergent
solution. S-CEC is water-soluble, so simple aqueous cleaning is effective.

 Verification: No specific colorimetric test is required for trace residues; visual inspection is
sufficient.

Regulatory & Compliance Notes

e RCRA (USA): S-CEC is not a P-listed or U-listed acute hazardous waste. However, it must
be characterized by the generator. If mixed with solvents (e.g., Methanol, Acetonitrile), the
mixture may become a characteristic waste (Ignitable DO01) [5].

e REACH (EU): Ensure the Safety Data Sheet (SDS) is accessible to all users.

e Storage: Store in a cool, dry place away from strong oxidizing agents to prevent degradation
and potential safety hazards.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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